4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-4-[cyclohexyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C25H25N3O3S2/c1-28(19-8-3-2-4-9-19)33(30,31)20-14-11-18(12-15-20)24(29)27-25-26-23-21-10-6-5-7-17(21)13-16-22(23)32-25/h5-7,10-16,19H,2-4,8-9H2,1H3,(H,26,27,29)
• InChI Key: QEHORFYKCDTIBX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=CC5=CC=CC=C54
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide, also known as C646, is a small molecule inhibitor that targets the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Microwave Assisted Synthesis of Novel Conjugates : A study described the synthesis of acridine-acetazolamide conjugates through microwave irradiation, showcasing their inhibition effects on human carbonic anhydrase isoforms. These compounds, including similar sulfamoyl functionalities, were found to inhibit carbonic anhydrases (CA) in low micromolar and nanomolar ranges, suggesting potential applications in targeting CA-related pathologies (Ulus et al., 2016).

Anticancer Evaluation

Anticancer Evaluation of Benzimidazole Derivatives : Research involving the synthesis and evaluation of benzimidazole derivatives for anticancer activity provides insights into the structural requirements for anticancer efficacy. Compounds synthesized showed moderate activity against breast cancer cell lines, indicating the potential of similar naphthyl-substituted compounds in cancer research (Salahuddin et al., 2014).

Fluoride Anion Sensing

Colorimetric Sensing of Fluoride Anions : A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives demonstrated their utility in colorimetric sensing of fluoride anions. One derivative, containing a 3,5-dinitrophenyl group, showed a significant color transition upon fluoride anion addition, highlighting its potential as a fluoride sensor in environmental and biological samples (Younes et al., 2020).

Synthesis and Structural Studies

Poly(thioether-imide-sulfones) Synthesis : Research into the synthesis and structural study of poly(thioether-imide-sulfones) based on naphthalimido diphenylsulfone offers insights into the creation of polymers with high thermal stability and solubility in polar solvents. This research could inform the development of materials with specific properties for industrial applications (Sonpatki et al., 1999).